Acetyldithio-coenzyme A

• CAS RN: 113947-51-6
• Molecular Formula: C23H38N7O16P3S2
• Molecular Weight: 825.6 g/mol
• IUPAC Name: 2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl ethanedithioate
• InChI: InChI=1S/C23H38N7O16P3S2/c1-12(50)51-7-6-25-14(31)4-5-26-21(34)18(33)23(2,3)9-43-49(40,41)46-48(38,39)42-8-13-17(45-47(35,36)37)16(32)22(44-13)30-11-29-15-19(24)27-10-28-20(15)30/h10-11,13,16-18,22,32-33H,4-9H2,1-3H3,(H,25,31)(H,26,34)(H,38,39)(H,40,41)(H2,24,27,28)(H2,35,36,37)/t13-,16-,17-,18+,22-/m1/s1
• InChI Key: ILDXFYGFXOQPHK-ZSJPKINUSA-N
• Isomeric SMILES: CC(=S)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• SMILES: CC(=S)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• synonyms: Ac(S)CoA; acetyldithio-CoA; acetyldithio-coenzyme A; coenzyme A, acetyldithio-

Description

Acetyldithio-coenzyme A (ADT-CoA) is a molecule that plays a crucial role in cellular metabolism. It is involved in the synthesis and breakdown of fatty acids, as well as the production of energy in the mitochondria. ADT-CoA is also a key intermediate in the biosynthesis of coenzyme A (CoA), which is essential for many metabolic processes.

Mechanism of Action

Acetyldithio-coenzyme A acts as a cofactor for many enzymes involved in fatty acid metabolism. It is used to transfer acetyl groups between enzymes, which is essential for the breakdown and synthesis of fatty acids. Acetyldithio-coenzyme A also plays a role in the regulation of energy production in the mitochondria.
Biochemical and Physiological Effects:
Acetyldithio-coenzyme A is essential for many metabolic processes in the body. It is involved in the breakdown and synthesis of fatty acids, as well as the production of energy in the mitochondria. Acetyldithio-coenzyme A also plays a role in the biosynthesis of CoA, which is essential for many metabolic processes.

Advantages and Limitations for Lab Experiments

Acetyldithio-coenzyme A is a useful tool for studying cellular metabolism in the lab. It can be used to investigate the role of fatty acids in energy production, as well as the regulation of mitochondrial function. However, Acetyldithio-coenzyme A is not stable in solution and must be handled carefully to avoid degradation.

Future Directions

There are many future directions for research involving Acetyldithio-coenzyme A. One area of interest is the role of Acetyldithio-coenzyme A in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is the regulation of fatty acid metabolism in cancer cells. Additionally, Acetyldithio-coenzyme A may be useful in the development of new drugs for the treatment of metabolic disorders.

Synthesis Methods

Acetyldithio-coenzyme A can be synthesized by the reaction between CoA and 2-mercaptoacetate. This reaction is catalyzed by the enzyme CoA-disulfide reductase. The resulting product is Acetyldithio-coenzyme A, which can be purified for further use in research.

Scientific Research Applications

Acetyldithio-coenzyme A has been used in many scientific studies to investigate its role in cellular metabolism. It has been shown to be involved in the regulation of fatty acid oxidation, as well as the synthesis of phospholipids and cholesterol. Acetyldithio-coenzyme A has also been studied in the context of mitochondrial dysfunction and neurodegenerative diseases.